N-(2-Aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide
N-(2-Aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
126813-43-2
VCID:
VC21210666
InChI:
InChI=1S/C12H18N4O6S.ClH/c1-12(2,16(19)20)10-5-4-9(8-11(10)15(17)18)23(21,22)14(3)7-6-13;/h4-5,8H,6-7,13H2,1-3H3;1H
SMILES:
CC(C)(C1=C(C=C(C=C1)S(=O)(=O)N(C)CCN)[N+](=O)[O-])[N+](=O)[O-].Cl
Molecular Formula:
C12H19ClN4O6S
Molecular Weight:
382.82 g/mol
N-(2-Aminoethyl)-N-methyl-3-nitro-4-(1-methyl-1-nitroethyl)benzenesulfonamide
CAS No.: 126813-43-2
Cat. No.: VC21210666
Molecular Formula: C12H19ClN4O6S
Molecular Weight: 382.82 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126813-43-2 |
|---|---|
| Molecular Formula | C12H19ClN4O6S |
| Molecular Weight | 382.82 g/mol |
| IUPAC Name | N-(2-aminoethyl)-N-methyl-3-nitro-4-(2-nitropropan-2-yl)benzenesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C12H18N4O6S.ClH/c1-12(2,16(19)20)10-5-4-9(8-11(10)15(17)18)23(21,22)14(3)7-6-13;/h4-5,8H,6-7,13H2,1-3H3;1H |
| Standard InChI Key | PVNROONUSPJSFF-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=C(C=C(C=C1)S(=O)(=O)N(C)CCN)[N+](=O)[O-])[N+](=O)[O-].Cl |
| Canonical SMILES | CC(C)(C1=C(C=C(C=C1)S(=O)(=O)N(C)CCN)[N+](=O)[O-])[N+](=O)[O-].Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator